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Compound of Interest

Adamantan-1-ylmethyl-methyl-
Compound Name:
amine

Cat. No.: B111965

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the safe handling, storage, and use
of Adamantan-1-ylmethyl-methyl-amine in a laboratory setting. The following protocols and
data are intended to ensure the integrity of the compound and the safety of laboratory
personnel.

Compound Information

Adamantan-1-ylmethyl-methyl-amine is a derivative of adamantane, a bulky, lipophilic cage-
like hydrocarbon. This structural motif is often incorporated into drug candidates to enhance
their pharmacokinetic properties, such as metabolic stability and membrane permeability. It is a
key building block in the synthesis of various biologically active molecules, including ligands for
sigma receptors, which are targets for neurological and psychiatric disorders.[1]

Physical and Chemical Properties
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Property Value Source

Molecular Formula Ci2H21N [21[3][4]

Molecular Weight 179.3 g/mol [2][4]

Appearance Solid [3]

Purity >95% [4]

CAS Number 153461-22-4 [2][4]
Solubility

Adamantan-1-ylmethyl-methyl-amine is expected to have limited solubility in water due to the
hydrophobic nature of the adamantane cage. It is more soluble in organic solvents. For a
related compound, N-methyladamantan-1-amine, it is noted to be soluble in ethanol and
chloroform.[2] For another related compound, Adamantan-1-ylmethanamine, a stock solution of
100 mg/mL can be prepared in DMSO with the aid of ultrasonication.[5]

Solvent Solubility Notes

The hydrophobic adamantane
Water Limited structure resists solvation in

water.[2]

General guidance for related
Ethanol Soluble )
adamantane amines.[2]

General guidance for related
Chloroform Soluble ]
adamantane amines.[2]

) o A stock solution of a similar
Soluble (with sonication for
DMSO compound can be prepared at
related compounds) ) )
high concentration.[5]

Safety and Handling

Adamantan-1-ylmethyl-methyl-amine is classified as an irritant and can cause skin, eye, and
respiratory irritation.[6][7] Strict adherence to safety protocols is mandatory.
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Hazard ldentification

Hazard Class GHS Pictogram Signal Word Hazard Statement
Skin ] H315: Causes skin
] o GHSO07 Warning o
Corrosion/Irritation irritation
Serious Eye H318: Causes serious
o GHSO05 Danger

Damage/Eye Irritation eye damage
Specific Target Organ

o ) ] H335: May cause
Toxicity (Single GHSO07 Warning ) o

respiratory irritation

Exposure)

Data sourced from PubChem CID 3010130.[7]

Personal Protective Equipment (PPE)

A comprehensive list of necessary personal protective equipment is provided below.

Category

Item

Eye Protection

Safety glasses with side shields or goggles.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile).

Body Protection

Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood.

Safe Handling Workflow

The following diagram outlines the standard workflow for handling Adamantan-1-ylmethyl-

methyl-amine in the laboratory.
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Caption: Workflow for handling Adamantan-1-ylmethyl-methyl-amine.

Storage and Stability
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Proper storage is crucial to maintain the integrity and stability of Adamantan-1-ylmethyl-
methyl-amine.

Storage Conditions

Parameter Recommendation

Temperature Room temperature

Atmosphere Store in a well-ventilated place.

Container Keep container tightly closed.
Incompatibilities Avoid contact with incompatible materials.[6]

Information sourced from supplier data sheets.[2][4][8]

Stability

The product is considered stable under recommended storage conditions, and hazardous
polymerization is not expected to occur.[6] However, studies on structurally related compounds
suggest that the N-methyl group can be a site of metabolism, which may have implications for
its stability in biological systems.[9] For a related compound, Adamantan-1-ylmethanamine,
stock solutions stored at -20°C should be used within one month, and solutions stored at -80°C
should be used within six months.[5] It is recommended to protect solutions from light.[5]

Experimental Protocols
Protocol for Preparing a Stock Solution

This protocol provides a general method for preparing a stock solution of Adamantan-1-
ylmethyl-methyl-amine.

Materials:
o Adamantan-1-ylmethyl-methyl-amine
e Anhydrous DMSO

e \ortex mixer
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e Sonicator

 Sterile microcentrifuge tubes or vials

Procedure:

Under a fume hood, weigh the desired amount of Adamantan-1-ylmethyl-methyl-amine
into a sterile vial.

o Add the calculated volume of anhydrous DMSO to achieve the target concentration.

» Vortex the mixture for 1-2 minutes to aid dissolution.

e If the compound is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes.
 Visually inspect the solution to ensure complete dissolution.

o Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-
term storage (up to 6 months), protected from light.

Spill Response Protocol

In the event of a spill, follow the protocol outlined below.

Personal Protective Equipment (PPE) is mandatory for spill cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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